![molecular formula C14H20N4O2 B5531529 N-ethyl-3-isopropyl-N-[2-(1H-pyrazol-1-yl)ethyl]-5-isoxazolecarboxamide](/img/structure/B5531529.png)
N-ethyl-3-isopropyl-N-[2-(1H-pyrazol-1-yl)ethyl]-5-isoxazolecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-ethyl-3-isopropyl-N-[2-(1H-pyrazol-1-yl)ethyl]-5-isoxazolecarboxamide is a compound with potential relevance in various chemical and pharmacological studies. The scientific interest in such molecules stems from their structural complexity and the diverse chemical properties these structures can exhibit.
Synthesis Analysis
The synthesis of complex molecules like this compound often involves multi-step chemical reactions. A common approach might include the reaction of pyrazole carboxylic acid with amines in the presence of catalysts such as TBTU (O-Benzotriazole-1-yl-N,N,N',N'-tetramethyluronium tetrafluoroborate) and bases like diisopropyl ethylamine in acetonitrile at room temperature to achieve high yield and purity (Prabakaran, Khan, & Jin, 2012).
Molecular Structure Analysis
The molecular structure of such compounds is typically characterized using techniques like X-ray crystallography, NMR (Nuclear Magnetic Resonance), and mass spectrometry. These methods provide detailed information about the arrangement of atoms within the molecule and its stereochemistry. For example, studies on similar molecules have revealed intricate details on molecular conformations and intermolecular interactions, which are crucial for understanding the compound's chemical behavior (Köysal, Işık, Sahin, & Palaska, 2005).
Chemical Reactions and Properties
The chemical reactivity of this compound can be influenced by its functional groups. Pyrazole and isoxazole rings are known for participating in various reactions, including nucleophilic substitution and cycloaddition reactions. These reactions can modify the compound's chemical structure, leading to new derivatives with potential biological activities (Chagarovskiy, Budynina, Ivanova, Rybakov, Trushkov, & Melnikov, 2016).
properties
IUPAC Name |
N-ethyl-3-propan-2-yl-N-(2-pyrazol-1-ylethyl)-1,2-oxazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N4O2/c1-4-17(8-9-18-7-5-6-15-18)14(19)13-10-12(11(2)3)16-20-13/h5-7,10-11H,4,8-9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGIGZHKYRPRERA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CCN1C=CC=N1)C(=O)C2=CC(=NO2)C(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.